Cas no 91175-92-7 ((13s)-5',5',13-trimethylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocy Clopenta[a]phenanthrene-3,2'-1,3-dioxane]-17-one)

• Product Name: (13s)-5',5',13-trimethylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocy Clopenta[a]phenanthrene-3,2'-1,3-dioxane]-17-one
• CAS No: 91175-92-7
• MF: C₂₃H₃₂O₃
• MW: 356.498387336731
• CID: 1961302
• PubChem ID: 13628150
• Update Time: 2025-04-21

(13s)-5',5',13-trimethylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocy Clopenta[a]phenanthrene-3,2'-1,3-dioxane]-17-one Chemical and Physical Properties

Names and Identifiers

• (13S)-5',5',13-trimethylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocy clopenta[a]phenanthrene-3,2'-1,3-dioxane]-17-one
• 3,3'-(2,2'-Biphenylen)bis(2H-azirin)
• Estra-5(10),9(11)-dien-3,17-dion-3,3-(2,2-dimethylpropylen)-ketal
• 3,3'-(2,2'-Biphenylen)bis&lt
• 2H-azirin&gt
• 2H,2'H-3,3'-biphenyl-2,2'-diyl-bis-azirine
• NSC314069
• AC1L75FD
• 3,3-(2,2-dimethyltrimethylene-1,3-dioxy)-5(10),9(11)-estradien-17-one
• 3,3-(2,2-dimethyltrimethylene-1,3-dioxy)estra-5(10),9(11)-dien-17-one
• ESTRA-5(10),9(11)-DIENE-3,17-DIONE, CYCLIC 3-(2,2-DIMETHYL-1,3-PROPANEDIYLACETAL
• (13S)-5',5',13-Trimethylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxane]-17-one
• 91175-92-7
• (13s)-5',5',13-trimethylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocy Clopenta[a]phenanthrene-3,2'-1,3-dioxane]-17-one

• Inchi： 1S/C23H32O3/c1-21(2)13-25-23(26-14-21)11-9-16-15(12-23)4-5-18-17(16)8-10-22(3)19(18)6-7-20(22)24/h8,18-19H,4-7,9-14H2,1-3H3/t18?,19?,22-/m0/s1
• InChI Key： IJHCQNUMWSPJQN-AJTFCVKESA-N
• SMILES： O1CC(C)(C)COC21CCC1=C(C2)CCC2C1=CC[C@]1(C)C(CCC12)=O

Computed Properties

• Exact Mass: 356.23514488Da
• Monoisotopic Mass: 356.23514488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų